[2-[(8R,9S,10R,13S,14S,16S,17R)-16-Bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
[2-[(8R,9S,10R,13S,14S,16S,17R)-16-Bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
Brand Name:
Vulcanchem
CAS No.:
14994-25-3
VCID:
VC0084028
InChI:
InChI=1S/C23H31BrO5/c1-13(25)29-12-20(27)23(28)19(24)11-18-16-5-4-14-10-15(26)6-8-21(14,2)17(16)7-9-22(18,23)3/h10,16-19,28H,4-9,11-12H2,1-3H3/t16-,17+,18+,19+,21+,22+,23+/m1/s1
SMILES:
CC(=O)OCC(=O)C1(C(CC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)Br)O
Molecular Formula:
C23H31BrO5
Molecular Weight:
467.4 g/mol
[2-[(8R,9S,10R,13S,14S,16S,17R)-16-Bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
CAS No.: 14994-25-3
Main Products
VCID: VC0084028
Molecular Formula: C23H31BrO5
Molecular Weight: 467.4 g/mol
![[2-[(8R,9S,10R,13S,14S,16S,17R)-16-Bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate - 14994-25-3](/images/no_structure.jpg)
| CAS No. | 14994-25-3 |
|---|---|
| Product Name | [2-[(8R,9S,10R,13S,14S,16S,17R)-16-Bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Molecular Formula | C23H31BrO5 |
| Molecular Weight | 467.4 g/mol |
| IUPAC Name | [2-[(8R,9S,10R,13S,14S,16S,17R)-16-bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C23H31BrO5/c1-13(25)29-12-20(27)23(28)19(24)11-18-16-5-4-14-10-15(26)6-8-21(14,2)17(16)7-9-22(18,23)3/h10,16-19,28H,4-9,11-12H2,1-3H3/t16-,17+,18+,19+,21+,22+,23+/m1/s1 |
| Standard InChIKey | PWVPSOWELFUEGX-YYXSXRTQSA-N |
| Isomeric SMILES | CC(=O)OCC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)Br)O |
| SMILES | CC(=O)OCC(=O)C1(C(CC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)Br)O |
| Canonical SMILES | CC(=O)OCC(=O)C1(C(CC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)Br)O |
| Synonyms | [2-[(8R,9S,10R,13S,14S,16S,17R)-16-bromo-17-hydroxy-10,13-dimethyl-3-o xo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-y l]-2-oxo-ethyl] acetate |
| PubChem Compound | 243987 |
| Last Modified | Nov 11 2021 |
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